
2-tert-Butyl-4,6-dimethylphenol chemical
structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-tert-Butyl-4,6-dimethylphenol

Cat. No.: B043266 Get Quote

An In-Depth Technical Guide to 2-tert-Butyl-4,6-
dimethylphenol
For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 2-tert-Butyl-4,6-dimethylphenol
(TBX), a sterically hindered phenolic compound. The document details its chemical structure,

physicochemical properties, synthesis protocols, and established applications, with a focus on

its core function as a potent antioxidant.

Chemical Structure and Identity
2-tert-Butyl-4,6-dimethylphenol is an alkylated phenol characterized by a hydroxyl group (-

OH) attached to a benzene ring. The ring is substituted with a bulky tert-butyl group at position

2 and two methyl groups at positions 4 and 6. This specific arrangement of bulky alkyl groups

ortho and para to the hydroxyl group is key to its chemical reactivity and function.

Caption: Chemical structure of 2-tert-Butyl-4,6-dimethylphenol.

Physicochemical and Pharmacokinetic Properties
The properties of 2-tert-Butyl-4,6-dimethylphenol are summarized in the table below. Its

lipophilic nature, indicated by a high LogP value, influences its solubility and biological
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interactions. It is practically insoluble in water but soluble in many organic solvents.[1][2][3]

Property Value Reference(s)

IUPAC Name
2-(tert-Butyl)-4,6-

dimethylphenol
[4][5]

Synonyms
6-tert-Butyl-2,4-xylenol,

Antioxidant AO30, Topanol A
[4][6][7]

CAS Number 1879-09-0 [6][7][8]

Molecular Formula C₁₂H₁₈O [6][7]

Molecular Weight 178.27 g/mol [7][8]

Appearance
White to light yellow powder or

clear liquid
[8]

Melting Point 21-23 °C [5]

Boiling Point 249 °C [5][8]

Density 0.917 g/cm³ [8]

Flash Point 112 °C [8]

Vapor Pressure (25°C) 4.2 Pa [8]

Water Solubility Insoluble [1][2]

pKa 12.00 ± 0.23 (Predicted) [3]

LogP 4.09 [2]

SMILES
CC1=CC(=C(C(=C1)C(C)

(C)C)O)C
[6]

InChIKey
OPLCSTZDXXUYDU-

UHFFFAOYSA-N
[4]

Synthesis Protocol: Alkylation of 2,4-
Dimethylphenol
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The primary industrial synthesis of 2-tert-Butyl-4,6-dimethylphenol involves the electrophilic

aromatic substitution (alkylation) of 2,4-dimethylphenol with isobutylene, using an acid catalyst

such as concentrated sulfuric acid or p-toluenesulfonic acid.[9]

Experimental Protocol
Materials:

2,4-Dimethylphenol

Toluene

p-Toluenesulfonic acid (catalyst)

Isobutylene gas

Magnesium sulfate (MgSO₄)

Water (for washing)

Procedure:

A 1-liter flask is equipped with a condenser, overhead stirrer, and a gas inlet tube.

To the flask, add 200 g (1.64 mol) of 2,4-dimethylphenol, 400 ml of toluene, and 10 g of p-

toluenesulfonic acid.[6]

Heat the mixture to reflux.

Continuously bubble isobutylene gas through the refluxing solution for approximately 14

hours.[6]

After the reaction period, cool the solution to room temperature.

Wash the solution twice with 400 ml of water to remove the acid catalyst and other water-

soluble impurities.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).
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Evaporate the solvent (toluene) under reduced pressure to yield the crude product as a dark

brown liquid.

Purify the crude product by distillation to obtain pure 2-tert-Butyl-4,6-dimethylphenol (97%

purity confirmed by GC), with an approximate yield of 86.6%.[6]

Start: Charge Reactor
Add 2,4-Dimethylphenol,

Toluene, and
p-Toluenesulfonic Acid

Heat to Reflux
Introduce Isobutylene Gas

(14 hours)
Cool to Room Temp Wash with Water (x2) Dry with MgSO4 Evaporate Toluene Purify by Distillation

Product:
2-tert-Butyl-4,6-dimethylphenol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-tert-Butyl-4,6-dimethylphenol.

Mechanism of Action and Biological Activity
Antioxidant Activity
The principal mechanism of action for 2-tert-Butyl-4,6-dimethylphenol is its function as a

radical scavenger. This activity is attributed to the phenolic hydroxyl group. The compound can

donate a hydrogen atom to a reactive peroxyl radical (ROO•), which is a key step in terminating

the chain propagation phase of autoxidation.[10] The resulting phenoxyl radical is sterically

hindered and stabilized by the adjacent tert-butyl and methyl groups, preventing it from

initiating new radical chains. This steric hindrance enhances the compound's stability and

longevity as an antioxidant.[10]

Legend

2-tert-Butyl-4,6-dimethylphenol Peroxyl Radical Stabilized Phenoxyl Radical Hydroperoxide (Neutralized)
ROO•

(Reactive Radical)

ROOH
(Neutralized Species)

H• donation

TBX-OH

TBX-O•
(Stabilized Radical)

loses H•

Click to download full resolution via product page

Caption: Antioxidant mechanism of 2-tert-Butyl-4,6-dimethylphenol via radical scavenging.

Interaction with Signaling Pathways
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Direct evidence for the interaction of 2-tert-Butyl-4,6-dimethylphenol with specific signaling

pathways is not extensively documented in current literature. However, research on structurally

similar compounds provides a basis for potential biological activities. For instance, 2,4-Di-tert-

butylphenol (2,4-DTBP), another alkylated phenol, has been identified as an activator of the

Retinoid X Receptor alpha (RXRα), a key component of the PPARγ/RXRα heterodimer

involved in adipogenesis.[4] This suggests that alkylated phenols as a class may act as

endocrine disruptors or modulators of nuclear receptor signaling.[4]

Furthermore, various tert-butylated phenols have demonstrated anti-inflammatory, anticancer,

and antimicrobial properties.[1][7] The anti-inflammatory effects of some of these compounds

are linked to the inhibition of the NF-κB signaling pathway.[7] Given the structural similarities, it

is plausible that 2-tert-Butyl-4,6-dimethylphenol could exhibit similar activities, though

specific experimental validation is required. This remains a promising area for future research

in drug development.

Applications
The potent antioxidant properties of 2-tert-Butyl-4,6-dimethylphenol have led to its use in

various industrial and research applications.

Fuel and Lubricant Additive: It is widely used as an antioxidant in aviation fuels, gasoline,

and lubricants to prevent the formation of gums and sludge that result from oxidation,

thereby ensuring stability and performance.[8][11]

Polymer and Rubber Stabilizer: It serves as a UV stabilizer and antioxidant in plastics and

rubbers, preventing degradation from heat, light, and oxygen exposure, which helps to

maintain the material's mechanical properties and extend its lifespan.

Pharmaceutical and Chemical Intermediate: It is a valuable intermediate in organic synthesis

for producing more complex molecules, including other antioxidants and potentially active

pharmaceutical ingredients.[6][9]

Proteomics Research: The compound is noted as a useful phenol for proteomics research,

although its specific role in this context is not detailed.[5][7]

Safety and Handling
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2-tert-Butyl-4,6-dimethylphenol is classified as a hazardous substance. It can appear as a

yellow liquid with a phenolic odor and is insoluble in water.[3] Exposure may cause severe

burns to the skin, eyes, and mucous membranes. It is also considered toxic if inhaled,

ingested, or in contact with the skin. Handling should be performed in a well-ventilated area or

a chemical fume hood, using appropriate personal protective equipment, including gloves and

safety goggles.[3] It should be stored in a cool, dry, dark location in a tightly sealed container,

away from incompatible materials and ignition sources.[3] As a weak organic acid, it is

incompatible with strong reducing agents and bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043266#2-tert-butyl-4-6-dimethylphenol-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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